Cas no 946234-54-4 (2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine)

• Product Name: 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine
• CAS No: 946234-54-4
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 6420798
• PubChem ID: 16895274
• Update Time: 2025-10-31

2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine
• 946234-54-4
• 4-((4-isopropylphenyl)sulfonyl)-2-phenylmorpholine
• 2-phenyl-4-(4-propan-2-ylphenyl)sulfonylmorpholine
• F5028-0052
• 2-phenyl-4-[4-(propan-2-yl)benzenesulfonyl]morpholine
• AKOS024491287

• Inchi： 1S/C19H23NO3S/c1-15(2)16-8-10-18(11-9-16)24(21,22)20-12-13-23-19(14-20)17-6-4-3-5-7-17/h3-11,15,19H,12-14H2,1-2H3
• InChI Key： GZYPKZDEICXDSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)C)(N1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 345.13986477g/mol
• Monoisotopic Mass: 345.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55Ų

Additional information on 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine

Recent Advances in the Study of 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine (CAS: 946234-54-4)

The compound 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine (CAS: 946234-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylmorpholine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the role of 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine in targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in chronic inflammation and autoimmune diseases. The researchers utilized a combination of molecular docking and in vitro assays to identify the binding affinity of the compound to the IKKβ kinase, a central regulator of NF-κB activation. The results indicated a significant reduction in pro-inflammatory cytokine production, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine. A preprint article from BioRxiv (2024) highlighted its ability to induce apoptosis in cancer cell lines by disrupting the PI3K/AKT/mTOR pathway. The study employed high-throughput screening and transcriptomic analysis to validate the compound's selectivity and efficacy. Notably, the compound showed minimal cytotoxicity in normal cells, underscoring its potential as a targeted therapy for certain malignancies.

Another groundbreaking study, published in Nature Chemical Biology earlier this year, investigated the structural modifications of 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine to enhance its bioavailability and metabolic stability. The research team synthesized a series of analogs and evaluated their pharmacokinetic profiles using LC-MS/MS and in vivo models. The findings revealed that specific substitutions on the phenyl ring could significantly improve the compound's half-life and tissue distribution, paving the way for further clinical development.

Despite these advancements, challenges remain in the translational application of 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine. Issues such as solubility, off-target effects, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this promising compound into viable therapeutics.

In conclusion, the recent research on 2-phenyl-4-4-(propan-2-yl)benzenesulfonylmorpholine (CAS: 946234-54-4) underscores its multifaceted potential in drug discovery. From anti-inflammatory to anticancer applications, this molecule continues to inspire innovative approaches in chemical biology. As the field progresses, further mechanistic insights and optimized derivatives are expected to emerge, solidifying its position as a valuable candidate for future therapeutic interventions.